Cas no 874285-11-7 (3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-
• CAS No: 874285-11-7
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1895758
• PubChem ID: 63852373
• Update Time: 2025-04-21

3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-
• DB-426869
• 874285-11-7
• 5-(2-Hydroxyethoxy)-3-pyridinecarboxylic acid
• AKOS013165699

• Inchi： 1S/C8H9NO4/c10-1-2-13-7-3-6(8(11)12)4-9-5-7/h3-5,10H,1-2H2,(H,11,12)
• InChI Key： CVIGLITXKNFDCC-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C(=O)O)C=1)CCO

Computed Properties

• Exact Mass: 183.05315777Da
• Monoisotopic Mass: 183.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.7Ų